Cas no 2268741-30-4 (3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol)

• Product Name: 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol
• CAS No: 2268741-30-4
• MF: C₆H₇ClN₂O
• MW: 158.59
• CID: 6794552
• Update Time: 2025-05-21

3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol

• Inchi： 1S/C6H7ClN2O/c7-5-3-8-6-4(10)1-2-9(5)6/h3-4,10H,1-2H2
• InChI Key： SLONZAWLPZFIGE-UHFFFAOYSA-N
• SMILES： C1(CCN2C(=CN=C12)Cl)O

Additional information on 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol

Research Brief on 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol (CAS: 2268741-30-4): Recent Advances and Applications

In recent years, the compound 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol (CAS: 2268741-30-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold has demonstrated promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its unique structural features, which combine a pyrrolo-imidazole core with a hydroxyl group at the 7-position, offering versatile reactivity for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol as a building block for selective JAK3 inhibitors. The research team utilized this compound as a starting material to develop a series of analogues with improved pharmacokinetic properties. Molecular docking studies revealed that the hydroxyl group at the 7-position forms critical hydrogen bonds with the JAK3 active site, while the chloro-substituent at the 3-position enhances binding affinity through hydrophobic interactions.

Another significant advancement was reported in ACS Chemical Biology, where researchers employed 2268741-30-4 as a precursor for the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study demonstrated that the reactive chloro-group could be strategically replaced with electrophilic warheads, enabling the development of irreversible inhibitors with enhanced selectivity profiles. This approach has opened new avenues for the treatment of B-cell malignancies and autoimmune disorders.

Recent synthetic methodology developments have also focused on optimizing the production of 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol. A 2024 Nature Protocols publication described a novel asymmetric catalytic route that achieves >90% enantiomeric excess, addressing previous challenges in stereocontrol. This breakthrough is particularly relevant for pharmaceutical applications where chirality plays a crucial role in biological activity.

In the realm of drug discovery, several pharmaceutical companies have included derivatives of 2268741-30-4 in their preclinical pipelines. Patent filings from 2023-2024 indicate applications in immuno-oncology, with compounds showing potent activity against PD-1/PD-L1 interactions. The unique scaffold has demonstrated the ability to modulate protein-protein interactions, a traditionally challenging target class in drug development.

Looking forward, researchers are exploring the potential of 3-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol in PROTAC (proteolysis targeting chimera) design. Early results suggest that the compound's structural features make it an ideal candidate for linker optimization in targeted protein degradation strategies. This application could significantly expand the therapeutic potential of this chemical scaffold in addressing previously undruggable targets.